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Introduction
Crebinostat is a potent, brain-penetrant histone deacetylase (HDAC) inhibitor with significant

potential for the treatment of cognitive disorders. By modulating chromatin structure and

facilitating gene expression, Crebinostat has been shown to enhance synaptic plasticity and

memory.[1][2][3] These application notes provide a comprehensive overview of the molecular

effects of Crebinostat on gene expression and detail the experimental protocols for its study.

Crebinostat functions primarily by inhibiting class I HDACs (HDAC1, 2, 3) and class IIb

HDAC6.[1][4][5] This inhibition leads to an increase in histone acetylation, particularly of

histone H3 and H4, which relaxes chromatin structure and allows for the transcription of genes

involved in neuroplasticity.[1][4][5] A key downstream effect of Crebinostat is the enhancement

of CREB (cAMP response element-binding protein)-mediated transcription, a critical pathway

for long-term memory formation.[1][5][6]

Data Presentation
The following tables summarize the quantitative data on Crebinostat's activity and its effects

on gene and protein expression as reported in preclinical studies.
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Table 1: In Vitro Inhibitory and Cellular Activity of
Crebinostat

Target Parameter Value Reference

HDAC1 IC50 0.7 nM [4][7][8]

HDAC2 IC50 1.0 nM [4][7][8]

HDAC3 IC50 2.0 nM [4][7][8]

HDAC6 IC50 9.3 nM [4][7][8]

HDAC8 IC50 Weaker Inhibition [1][4]

HDAC4, 5, 7, 9 IC50
No Significant

Inhibition
[1][4]

Neuronal Histone

Acetylation (AcH3K9)
EC50 0.18 µM [7]

Neuronal Histone

Acetylation

(AcH4K12)

EC50 0.29 µM [7]

Table 2: Summary of Gene Expression Changes in
Mouse Primary Neurons Following Crebinostat
Treatment

Gene Regulation Method of Analysis Reference

Egr1 (Early growth

response 1)
Upregulated

CREB reporter gene

assay, RT-PCR
[1][4][7]

Bdnf (Brain-derived

neurotrophic factor)
Upregulated

RT-PCR, Whole-

genome transcriptome
[1]

Grn (Granulin) Upregulated RT-PCR [1]

Mapt (Tau) Downregulated RT-PCR [1]

Hspa1b (Hsp70) Upregulated Not Specified [7]
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Note: A comprehensive list of differentially expressed genes from whole-genome transcriptome

profiling studies was referenced in supplementary materials of the primary literature but was

not publicly accessible.

Signaling Pathway Visualization
The following diagram illustrates the proposed mechanism of action for Crebinostat in
modulating gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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